Cas no 93756-05-9 (Thiazole, 2-(isocyanomethyl)-)

• Product Name: Thiazole, 2-(isocyanomethyl)-
• CAS No: 93756-05-9
• MF: C₅H₄N₂S
• MW: 124.163659095764
• CID: 1980803
• PubChem ID: 83478664
• Update Time: 2025-04-21

Thiazole, 2-(isocyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(isocyanomethyl)-
• 93756-05-9

• Inchi： 1S/C5H4N2S/c1-6-4-5-7-2-3-8-5/h2-3H,4H2
• InChI Key： VANUMUJNIGMWQR-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C[N+]#[C-]

Computed Properties

• Exact Mass: 124.00951931Da
• Monoisotopic Mass: 124.00951931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.5Ų